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SIKs-IN-1 Overview

Property Details

CAS Number 2927557-06-8 [1] [2]

Molecular
Formula

C₂₇H₃₁F₂N₇O [1] [2]

Molecular
Weight

507.58 g/mol [1] [2]

Primary Target Salt-inducible kinases (SIKs) [2]

Stability Powder: -20°C for 3 years or 4°C for 2 years. In solvent: -80°C for 6 months or

-20°C for 1 month. [1]

Pricing (USD) $1,520 / 25 mg, $1,980 / 50 mg, $2,500 / 100 mg (from supplier TargetMol) [2]

Intended Use For research use only. Not for human or veterinary use. [1]

Biological Context of SIKs
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Understanding the role of Salt-inducible Kinases (SIKs) is crucial for troubleshooting experiments with

SIKs-IN-1.

SIK Family: SIKs (SIK1, SIK2, SIK3) are serine/threonine kinases belonging to the AMP-activated
protein kinase (AMPK) family. They act as key mediators of various hormonal and neuronal signaling

pathways. [3]
Regulation: Their activity is tightly controlled by upstream kinases. Phosphorylation by LKB1

activates SIKs, while phosphorylation by Protein Kinase A (PKA) inhibits them. [3]
Cellular Process: A primary function of SIKs is to phosphorylate substrates like Class IIa histone

deacetylases (HDACs) and CRTCs (CREB-regulated transcriptional coactivators). This
phosphorylation leads to the cytosolic retention of these substrates. Inhibition of SIK activity allows for

their dephosphorylation and translocation into the nucleus, where they can regulate gene expression
programs. [3]

Disease Relevance: SIK isoforms play distinct and sometimes opposing roles in disease states like
cancer. For instance, SIK1 often acts as a tumor suppressor by stimulating oxidative phosphorylation

and inhibiting cell proliferation, whereas SIK3 can promote cancer cell growth through the mTOR
signaling pathway. [4] The LKB1-SIK1 pathway has also been shown to inhibit the epithelial-

mesenchymal transition (EMT) and apoptosis resistance in ovarian carcinoma cells. [5]

The following diagram illustrates the core signaling pathway involving SIKs, which is disrupted by SIKs-

IN-1:
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Suggested Experimental & Troubleshooting Framework

Since specific protocols for SIKs-IN-1 are not available in the search results, here is a framework you can

use to develop detailed experimental guidelines and FAQs based on standard laboratory practice.

1. Treatment Duration Optimization: A key approach is to conduct time-course and dose-response

experiments. Treat cells with a range of SIKs-IN-1 concentrations (e.g., 0.1 nM - 10 µM) over

various time points (e.g., 6, 12, 24, 48 hours). Measure downstream effects like phosphorylation of

HDAC4/5 or IL-10 upregulation to determine the minimal concentration and shortest time needed for

maximal target engagement. [2]
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2. Confirming Target Engagement: To verify that SIKs-IN-1 is working in your system, you can

monitor the localization of SIK substrates. Effective SIK inhibition should lead to the

dephosphorylation and nuclear accumulation of Class IIa HDACs and CRTCs. This can be

assessed using immunoblotting (for phosphorylation status) and immunofluorescence microscopy (for

cellular localization). [3]

3. Common Issues & Troubleshooting:

Problem: Lack of phenotypic effect. First, check compound solubility and stability.
Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and avoid repeated

freeze-thaw cycles. Confirm that your storage conditions align with the manufacturer's
recommendations (-20°C for powder, -80°C for solutions). [1]

Problem: Inconsistent results between cell lines. Consider the expression levels of
different SIK isoforms (SIK1, SIK2, SIK3) in your models. Given their potentially opposing

roles (e.g., SIK1 vs. SIK3 in breast cancer), the net effect of inhibition can vary. Characterizing
the SIK isoform profile in your cells is a critical first step. [4]

4. Example Experimental Workflow: The following chart outlines a generalized workflow for

establishing a SIKs-IN-1 treatment protocol in cell culture.
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A Path Forward for Your Technical Support Content
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The most reliable way to build a comprehensive technical support center is to consult the primary scientific

literature and data sheets directly from chemical suppliers.

Consult the Primary Source: The key pharmacological use case for SIKs-IN-1 is described in the
research article "Discovery of pyrimidine-5-carboxamide derivatives as novel salt-inducible
kinases (SIKs) inhibitors for inflammatory bowel disease (IBD) treatment" (Eur J Med Chem.
2023) [2]. This paper likely contains detailed experimental methods, including the treatment duration

used in their colitis model, which would be an excellent starting point for your protocols.
Contact Suppliers Directly: Reach out to the manufacturers like AbMole BioScience and

TargetMol Chemicals [1] [2]. They often have access to detailed technical data sheets, certificates of
analysis (COA), and sometimes even proprietary protocols that are not listed on their public websites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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